4-(4-Methyl-1H-benzoimidazol-2-yl)-phenylamine
Description
4-(4-Methyl-1H-benzoimidazol-2-yl)-phenylamine (MBI) is an organic compound with a wide range of applications in the scientific research community. It is a derivative of benzoimidazole and has been used in a variety of applications, including as a fluorescent dye, an imaging agent, and a therapeutic agent. MBI has been studied extensively in the context of its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
Synthesis of Imidazoles
The compound is a type of imidazole, which are key components to functional molecules used in a variety of everyday applications . The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole .
Therapeutic Potential
Imidazole compounds, including “4-(4-Methyl-1H-benzo[d]imidazol-2-yl)aniline”, have a broad range of chemical and biological properties . They have become an important synthon in the development of new drugs .
Antibacterial Activity
Imidazole derivatives show antibacterial activity, making them useful in the development of new antibacterial drugs .
Antiviral Properties
Different 2-phenylbenzimidazole derivatives, including “4-(4-Methyl-1H-benzo[d]imidazol-2-yl)aniline”, have been reported to have antiviral properties against various virus strains .
Anti-inflammatory Activity
Imidazole compounds also exhibit anti-inflammatory properties, which can be harnessed for the development of anti-inflammatory drugs .
Antitumor Activity
The antitumor activity of imidazole compounds makes them potential candidates for the development of new antitumor drugs .
properties
IUPAC Name |
4-(4-methyl-1H-benzimidazol-2-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c1-9-3-2-4-12-13(9)17-14(16-12)10-5-7-11(15)8-6-10/h2-8H,15H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUWFEGGBFPDNEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=N2)C3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60354036 |
Source
|
| Record name | 4-(4-Methyl-1H-benzoimidazol-2-yl)-phenylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60354036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methyl-1H-benzoimidazol-2-yl)-phenylamine | |
CAS RN |
123405-51-6 |
Source
|
| Record name | 4-(4-Methyl-1H-benzoimidazol-2-yl)-phenylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60354036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5,8-Tri-tert-butyl-5,8-dihydro-2H-dipyrrolo[3,4-e:3',4'-g]isoindole](/img/structure/B168731.png)
![Methyl 2-[4-(trifluoromethyl)phenyl]acetate](/img/structure/B168734.png)
![N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide](/img/structure/B168746.png)
